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Compound of Interest

2-Bromo-4-fluoro-N-
Compound Name: _
methylbenzamide

cat. No.: B1318518

For the Attention of Researchers, Scientists, and Drug Development Professionals: A
comprehensive analysis of 2-Bromo-4-fluoro-N-methylbenzamide, including a comparative
look at its more prevalent isomer, 4-Bromo-2-fluoro-N-methylbenzamide, a key intermediate in
pharmaceutical synthesis.

This technical guide provides a detailed overview of the chemical and physical properties of 2-
Bromo-4-fluoro-N-methylbenzamide. Due to the prevalence of data on its isomer, 4-Bromo-
2-fluoro-N-methylbenzamide, this document also presents a comparative analysis to aid
researchers in distinguishing between these two closely related compounds. The guide
includes available experimental data, synthesis protocols for the 4-bromo isomer, and visual
diagrams to elucidate chemical relationships and experimental workflows.

Core Chemical Data: A Tale of Two Isomers

The accurate identification of chemical compounds is paramount in research and development.
The following table summarizes the key identifiers for both 2-Bromo-4-fluoro-N-
methylbenzamide and its isomer, 4-Bromo-2-fluoro-N-methylbenzamide. It is crucial to note
the distinct CAS numbers to ensure the procurement of the correct compound for experimental
use.
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2-Bromo-4-fluoro-N-

4-Bromo-2-fluoro-N-

Property . .
methylbenzamide methylbenzamide

CAS Number 923138-87-8[1] 749927-69-3[2][3][41[5][6]1[7]

Molecular Formula CsH7BrFNOJ[1] CsH7BrENOI[2][4][7]

Molecular Weight 232.1 g/mol [1] 232.05 g/mol [2][4]
Enzalutamide EP Impurity B,
Enzalutamide Impurity 14, N-

Synonyms -

Methyl 4-bromo-2-

fluorobenzamide[4][8]

Physicochemical Properties and Experimental Data

The physical and chemical characteristics of these isomers dictate their behavior in chemical

reactions and their suitability for various applications. The following table outlines the available

data.

2-Bromo-4-fluoro-N- 4-Bromo-2-fluoro-N-
Property ) .

methylbenzamide methylbenzamide

) White to Almost white powder
Appearance Data not available
to crystal[9]

Melting Point Data not available 125.0 to 129.0 °C[9]
Boiling Point Data not available 284.8°C at 760 mmHg
Purity Data not available >98.0% (HPLC)[9]
Solubility Data not available Data not available

Isomeric Relationship

The diagram below illustrates the structural difference between the two isomers, highlighting

the positional variation of the bromine and fluorine atoms on the benzene ring.
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Caption: Structural comparison of the two benzamide isomers.

Synthesis and Experimental Protocols

While specific experimental protocols for the synthesis of 2-Bromo-4-fluoro-N-
methylbenzamide are not readily available in the public domain, a well-documented synthesis
route for 4-Bromo-2-fluoro-N-methylbenzamide exists. This compound is a known intermediate
in the synthesis of Enzalutamide, an androgen receptor antagonist.[10][11]

Synthesis of 4-Bromo-2-fluoro-N-methylbenzamide

The synthesis of 4-Bromo-2-fluoro-N-methylbenzamide typically involves the amidation of 4-
bromo-2-fluorobenzoic acid with methylamine. The reaction is often facilitated by a coupling
agent.

Experimental Protocol:

o Reaction Setup: To a solution of 4-bromo-2-fluorobenzoic acid in a suitable solvent such as
dichloromethane (CH2CI2), add methylamine, a coupling agent like 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC), and a base such as triethylamine.

e Reaction Conditions: The reaction mixture is stirred at room temperature for a specified
period, typically 24 hours, under an inert atmosphere (e.g., Nitrogen).
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» Workup: Following the reaction, the mixture is partitioned between an acidic aqueous
solution (e.g., 1IN HCI) and an organic solvent like ethyl acetate.

 Purification: The organic layers are combined, washed with a saturated sodium bicarbonate
solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced
pressure. The resulting crude product can be further purified by flash chromatography on
silica gel.

The following diagram outlines the general workflow for this synthesis.
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Caption: General workflow for the synthesis of 4-Bromo-2-fluoro-N-methylbenzamide.
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Biological Activity and Signaling Pathways

There is a significant lack of information regarding the specific biological activity and associated
signaling pathways for 2-Bromo-4-fluoro-N-methylbenzamide in publicly accessible literature.
In contrast, 4-Bromo-2-fluoro-N-methylbenzamide is primarily recognized as a crucial
intermediate in the synthesis of Enzalutamide.[10][11] Enzalutamide functions as a potent
androgen receptor antagonist, playing a critical role in the treatment of prostate cancer by
blocking the binding of androgens to the androgen receptor.

Safety and Handling

A Material Safety Data Sheet (MSDS) for 2-Bromo-4-fluoro-N-methylbenzamide indicates
that it is a pharmaceutical-related compound of unknown potency.[1] Standard laboratory safety
protocols should be strictly followed when handling this compound. This includes the use of
personal protective equipment such as gloves, lab coats, and safety glasses. The compound
should be handled in a well-ventilated area. In case of contact with skin or eyes, the affected
area should be rinsed thoroughly with water.[1] For detailed safety information, it is imperative
to consult the specific MSDS provided by the supplier.

Conclusion

This technical guide has provided the available information on 2-Bromo-4-fluoro-N-
methylbenzamide, highlighting its CAS number and molecular weight. Due to the limited data
on this specific isomer, a comparative overview of the more extensively documented 4-Bromo-
2-fluoro-N-methylbenzamide has been included. Researchers and drug development
professionals are advised to pay close attention to the CAS numbers to ensure they are
working with the correct isomer. The provided synthesis protocol for the 4-bromo isomer offers
a foundational method that may be adaptable for the synthesis of the 2-bromo isomer, though
this would require further research and development. The lack of biological activity data for 2-
Bromo-4-fluoro-N-methylbenzamide presents an opportunity for future investigation into its
potential pharmacological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Phone: (601) 213-4426
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